2-(4-(Cyclobutylmethoxy)-3-fluorophenyl)acetic acid
CAS No.:
Cat. No.: VC16221911
Molecular Formula: C13H15FO3
Molecular Weight: 238.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H15FO3 |
|---|---|
| Molecular Weight | 238.25 g/mol |
| IUPAC Name | 2-[4-(cyclobutylmethoxy)-3-fluorophenyl]acetic acid |
| Standard InChI | InChI=1S/C13H15FO3/c14-11-6-10(7-13(15)16)4-5-12(11)17-8-9-2-1-3-9/h4-6,9H,1-3,7-8H2,(H,15,16) |
| Standard InChI Key | GEEYSBUFJATXSZ-UHFFFAOYSA-N |
| Canonical SMILES | C1CC(C1)COC2=C(C=C(C=C2)CC(=O)O)F |
Introduction
2-(4-(Cyclobutylmethoxy)-3-fluorophenyl)acetic acid is a complex organic compound with a molecular formula of C14H17F O3 and a molecular weight of approximately 250.29 g/mol. This compound is of significant interest in medicinal chemistry, particularly for its potential applications in treating neurodegenerative diseases. Its unique molecular structure, featuring a cyclobutylmethoxy group and a fluorophenyl moiety, contributes to its biological activity and pharmacological properties.
Synthesis and Production
The synthesis of 2-(4-(Cyclobutylmethoxy)-3-fluorophenyl)acetic acid typically involves multiple steps, requiring optimized reaction conditions to maximize yield and purity. Industrial-scale production often employs continuous flow reactors to enhance efficiency, alongside stringent quality control measures to ensure consistency.
Synthesis Steps Overview
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Step 1: Formation of the fluorophenyl backbone.
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Step 2: Introduction of the cyclobutylmethoxy group.
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Step 3: Conversion to the acetic acid derivative.
Solvents and Conditions
| Solvent/Condition | Purpose |
|---|---|
| Water/Organic Solvents | Enhance dissolubility and reactivity |
| Temperature Control | Optimize reaction rates and selectivity |
| Catalysts | Facilitate specific transformations |
Chemical Reactions
| Reaction Type | Description |
|---|---|
| Hydrolysis | Conversion to alcohol or other derivatives |
| Esterification | Formation of esters with alcohols |
| Amidation | Reaction with amines to form amides |
Biological Activity and Potential Applications
The compound is hypothesized to interact with biological targets by modulating enzyme activity, binding to specific receptors, or altering cellular signaling pathways involved in neurodegenerative processes. Its potential applications in medicinal chemistry are promising, particularly for neurodegenerative diseases.
Potential Therapeutic Targets
| Disease/Condition | Mechanism of Action |
|---|---|
| Neurodegenerative Diseases | Modulation of enzyme activity or receptor binding |
| Other Potential Targets | Alteration of cellular signaling pathways |
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